Cas no 59635-00-6 (Butane, 1,4-dibromo-2,3-dimethyl-, (R*,S*)-)

• Product Name: Butane, 1,4-dibromo-2,3-dimethyl-, (R*,S*)-
• CAS No: 59635-00-6
• MF: C₆H₁₂Br₂
• MW: 243.967480659485
• CID: 4056139
• PubChem ID: 14591681
• Update Time: 2025-04-22

Butane, 1,4-dibromo-2,3-dimethyl-, (R*,S*)- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,4-dibromo-2,3-dimethyl-, (R*,S*)-
• 59635-00-6
• Rel-(2R,3S)-1,4-dibromo-2,3-dimethylbutane

• Inchi： 1S/C6H12Br2/c1-5(3-7)6(2)4-8/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： STFHKSYRFIGDIE-OLQVQODUSA-N
• SMILES： BrC[C@H](C)[C@H](C)CBr

Computed Properties

• Exact Mass: 243.92853Da
• Monoisotopic Mass: 241.93058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 46.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų